Cas no 2229141-03-9 (3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol)

• Product Name: 3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
• CAS No: 2229141-03-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5924084
• PubChem ID: 165683599
• Update Time: 2025-06-30

3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol
• 2229141-03-9
• EN300-1763358

• Inchi： 1S/C10H11N3O2/c1-13-9(7(11)5-12-13)6-3-2-4-8(14)10(6)15/h2-5,14-15H,11H2,1H3
• InChI Key： WQYLHOCMPPRYFU-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1C1=C(C=NN1C)N)O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 84.3Ų

Additional information on 3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol

3-(4-Amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol

The compound 3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol, also known by its CAS number 2229141-03-9, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring with a dihydroxybenzene moiety. The presence of the amino group on the pyrazole ring adds to its functional versatility, making it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have found that the compound's dihydroxybenzene group facilitates strong interactions with metal ions, making it a promising candidate for designing drugs targeting metal-dependent enzymes.

In addition to its pharmacological applications, 3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol has also been investigated for its role in catalytic processes. Its ability to stabilize transition metal catalysts has led to its use in asymmetric synthesis reactions, where it serves as a chiral ligand. This property has been leveraged in the synthesis of complex organic molecules, including those with high enantioselectivity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. The amino group is introduced via an amidation reaction, followed by the attachment of the dihydroxybenzene moiety through a coupling reaction. The optimization of these steps has been a focus of recent research efforts, with chemists seeking to improve yield and purity while reducing reaction times.

From a structural standpoint, the compound exhibits a high degree of rigidity due to the planar nature of both the pyrazole and benzene rings. This rigidity contributes to its stability under various reaction conditions and enhances its suitability for use in demanding chemical environments. The presence of electron-donating groups on both rings further influences its electronic properties, making it an attractive candidate for studies in electrochemistry and materials science.

In terms of physical properties, 3-(4-amino-1-methyl-1H-pyrazol-5-yl)benzene-1,2-diol is typically obtained as a crystalline solid with a melting point around 200°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it convenient for use in solution-based reactions. However, its limited solubility in water necessitates the use of specialized techniques when working in aqueous environments.

The compound's reactivity is another area that has garnered significant attention. Its ability to undergo nucleophilic substitution reactions has been exploited in the synthesis of bioactive molecules. Furthermore, its participation in radical-mediated reactions has opened new avenues for exploring its potential in polymer chemistry and nanotechnology.

Looking ahead, the continued exploration of 3-(4-amino-1-methyl-1H-pyrazol-5-yli)benzene-diol's properties is expected to yield further insights into its utility across diverse scientific disciplines. As researchers delve deeper into its mechanisms and interactions, this compound is poised to play an increasingly important role in advancing both basic and applied sciences.